Cas no 1268144-17-7 (7-Isopropyl-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline)

7-Isopropyl-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline is a tetrahydroisoquinoline derivative characterized by its unique isopropyl and dimethyl substitutions. This compound is of interest in organic synthesis and pharmaceutical research due to its rigid bicyclic structure, which can serve as a scaffold for developing bioactive molecules. The isopropyl and dimethyl groups enhance steric and electronic properties, potentially influencing binding affinity and metabolic stability. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in medicinal chemistry. The compound's stability under standard conditions ensures ease of handling in laboratory settings. Researchers may explore its applications in designing ligands or probes for biological targets.
7-Isopropyl-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline structure
1268144-17-7 structure
Product Name:7-Isopropyl-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
CAS No:1268144-17-7
MF:C14H21N
MW:203.32324385643
CID:1031290
PubChem ID:71304046
Update Time:2025-06-07

7-Isopropyl-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Isopropyl-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
    • 4,4-dimethyl-7-propan-2-yl-2,3-dihydro-1H-isoquinoline
    • DB-318330
    • DTXSID90745175
    • 1268144-17-7
    • J-519282
    • SCHEMBL20883886
    • 4,4-Dimethyl-7-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline
    • Inchi: 1S/C14H21N/c1-10(2)11-5-6-13-12(7-11)8-15-9-14(13,3)4/h5-7,10,15H,8-9H2,1-4H3
    • InChI Key: JUSDECVWCCKZFX-UHFFFAOYSA-N
    • SMILES: N1CC2C=C(C=CC=2C(C)(C)C1)C(C)C

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Monoisotopic Mass: 203.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

7-Isopropyl-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1268144-17-7 95%
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580.92 USD 2021-06-01
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